N-(3-fluoro-4-methylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]acetamide
• InChI: InChI=1S/C21H22FN5O4/c1-12-7-8-14(10-15(12)22)24-17(28)11-27-20(29)18(19-23-13(2)31-25-19)16-6-4-3-5-9-26(16)21(27)30/h7-8,10H,3-6,9,11H2,1-2H3,(H,24,28)
• InChI Key: DOTRNFYDYLRGNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C(=C3CCCCCN3C2=O)C4=NOC(=N4)C)F
• Molecular Formula: C21H22FN5O4
• Molecular Weight: 427.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide is a useful research compound. Its molecular formula is C21H22FN5O4 and its molecular weight is 427.436. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluoro-4-methylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluoro-4-methylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Properties

N-(3-fluoro-4-methylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide belongs to a class of compounds featuring complex molecular structures such as oxadiazoles and acetamides. These chemical structures are notable for their various applications in scientific research. For instance, compounds containing 1,3,4-oxadiazole, similar to the one in this compound, have been studied for their fluorescent properties when derivatized with specific reagents like 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) (Zhu, Shaw, & Barrett, 2003). This research highlights the potential of these compounds in fluorescence-based analytical techniques.

Pharmacological Potential

The pharmacological potential of compounds containing 1,3,4-oxadiazole and acetamide groups is significant. Research on similar compounds has revealed promising antimicrobial properties. For example, a study on 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives condensed with phenyl acetamide derivatives showed notable antimicrobial activities (Parikh & Joshi, 2014). Additionally, research on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has shown anti-inflammatory activity (Sunder & Maleraju, 2013).

Biological Activity and Docking Studies

Research involving computational and pharmacological evaluations of similar heterocyclic compounds, including 1,3,4-oxadiazole, has demonstrated a range of biological activities. These studies include toxicity assessment, tumor inhibition, and anti-inflammatory actions, highlighting the diverse therapeutic potentials of these compounds (Faheem, 2018). Molecular docking studies are instrumental in assessing the interaction of such compounds with various biological targets, thereby providing a deeper understanding of their potential applications in drug discovery and development.